2-(Aminomethyl)-N,N-diethylaniline

• IUPAC Name: 2-(aminomethyl)-N,N-diethylaniline
• InChI: InChI=1S/C11H18N2/c1-3-13(4-2)11-8-6-5-7-10(11)9-12/h5-8H,3-4,9,12H2,1-2H3
• InChI Key: XCALVTLLSKYQMH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=CC=C1CN
• Molecular Formula: C11H18N2
• Molecular Weight: 178.27 g/mol
• CAS No.: 334009-12-0

Description

2-(Aminomethyl)-N,N-diethylaniline is a useful research compound. Its molecular formula is C11H18N2 and its molecular weight is 178.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

Genotoxicity Evaluation

2-(Aminomethyl)-N,N-diethylaniline, an important intermediate in dye manufacturing, exhibits genotoxicity. Li and Minami (1997) demonstrated its ability to significantly increase sister chromatid exchanges (SCEs) in human lymphocytes both in the absence and presence of S-9 mix, indicating a dose-response relationship and highlighting its genotoxic potential (Li & Minami, 1997).

Reactivity and Chemical Synthesis

The reactivity of N,N-diethylaniline, including its interaction with Cu2+ to form amine radical cations, has been characterized by Kirchgessner et al. (2006). They found that in the presence of nucleophiles, these cations undergo substitution to yield para-substituted dialkylanilines, a reaction monitored through absorption spectroscopy (Kirchgessner, Sreenath, & Gopidas, 2006).

Application in Organic Chemistry

Diversi et al. (1995) reported the formation of N,N-diethylaniline under mild conditions via the direct amination of benzene. This process was facilitated using a system based on iridium(I)/mercury(II), providing insight into the synthesis of this compound (Diversi, Ermini, Ingrosso, Lucherini, Pinzino, & Sagramora, 1995).

Catalysis and Chemical Interactions

N,N-diethylaniline was synthesized using tetraethyl ammonium hydroxide as a phase transfer catalyst, as studied by Tian Qing-we (2003). This research explored the factors influencing the yield of the product, proposing optimal conditions for the reaction (Tian Qing-we, 2003).

Mechanism of Action

Target of Action

The primary targets of 2-(Aminomethyl)-N,N-diethylaniline are bacterial membranes . This compound belongs to the class of cationic polymers, which are thought to be the last frontier in antibacterial development . These polymers target bacterial membranes, providing several advantages including a low propensity for emergence of resistance and rapid bactericidal effect .

Mode of Action

The mode of action of this compound involves interaction with its targets, leading to changes in the bacterial cells. The compound is thought to damage bacterial membranes, leading to their death . .

Biochemical Pathways

It is known that cationic polymers like this compound can disrupt bacterial membranes, potentially affecting a wide range of cellular processes

Result of Action

The result of the action of this compound is the death of bacterial cells. By damaging bacterial membranes, the compound can kill bacteria rapidly and effectively . This makes it a promising candidate for the development of new antibacterial agents.

Safety and Hazards

This would involve studying the compound’s toxicity, potential health effects, and safety precautions that need to be taken when handling the compound.

Future Directions

This would involve discussing potential future research directions, such as new synthetic methods, applications, or modifications to the compound that could enhance its properties.

Biochemical Analysis

Biochemical Properties

2-(Aminomethyl)-N,N-diethylaniline plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many drugs and endogenous compounds . The nature of these interactions often involves the formation of stable complexes, which can influence the enzyme’s activity and the overall metabolic pathway.

Cellular Effects

The effects of this compound on different cell types and cellular processes are profound. This compound can influence cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to modulate the activity of certain kinases, which are essential for cell signaling . Additionally, this compound can affect gene expression by interacting with transcription factors, leading to changes in the expression levels of various genes involved in cellular metabolism and growth .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, it has been found to inhibit the activity of certain proteases by binding to their active sites . This binding interaction can prevent the enzyme from catalyzing its substrate, thereby modulating the biochemical pathway in which the enzyme is involved. Additionally, this compound can influence gene expression by interacting with DNA or RNA, leading to changes in transcriptional activity .

Temporal Effects in Laboratory Settings

The stability and degradation of this compound over time are critical factors in laboratory settings. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods . The degradation products can have different biochemical properties, which may influence the long-term effects on cellular function. In vitro and in vivo studies have demonstrated that prolonged exposure to this compound can lead to changes in cellular metabolism and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it has been observed to have minimal toxic effects and can modulate specific biochemical pathways . At higher doses, it can exhibit toxic or adverse effects, such as hepatotoxicity and nephrotoxicity . These threshold effects are crucial for determining the safe and effective dosage range for potential therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which catalyze its oxidation and subsequent conjugation reactions . These metabolic reactions can lead to the formation of various metabolites, some of which may retain biological activity. The compound’s involvement in these pathways can influence metabolic flux and the levels of specific metabolites .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. For example, it has been shown to interact with organic cation transporters, which facilitate its uptake into cells . Once inside the cell, it can be distributed to various subcellular compartments, influencing its localization and accumulation .

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. It has been observed to localize in the cytoplasm and nucleus, where it can interact with various biomolecules . The presence of specific targeting signals or post-translational modifications can direct it to particular compartments or organelles, influencing its biochemical activity and function .